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Compound of Interest

Compound Name: Ralgro

Cat. No.: B1209543 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Ralgro (zeranol), a synthetic

non-steroidal estrogen. The following procedural guidance, operational plans, and disposal

protocols are designed to ensure the safety of all personnel.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Ralgro, adherence to the following personal protective equipment guidelines is

mandatory to minimize exposure and ensure a safe laboratory environment.[1][2] Dust contact

with the eyes or skin can lead to mechanical irritation.[1][2]
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PPE Category
Equipment and

Specifications
Rationale

Hand Protection

Chemical-resistant gloves

(e.g., neoprene or nitrile

rubber).[3] Consider double-

gloving.[1]

To prevent skin contact and

absorption.[4]

Eye and Face Protection

Safety glasses with side

shields or goggles. A

faceshield is required if there is

a potential for direct contact

with dusts, mists, or aerosols.

[1][2]

To protect against mechanical

irritation from dust and

accidental splashes.

Body Protection

A work uniform or laboratory

coat is required.[1][2]

Additional garments such as

sleevelets, an apron, or

disposable suits should be

used based on the task to

avoid exposed skin.[1][2]

To prevent contamination of

personal clothing and minimize

skin exposure.

Respiratory Protection

In environments where dust

may be generated, appropriate

respiratory protection should

be worn.[2] Follow OSHA

respirator regulations (29 CFR

1910.134) and use

NIOSH/MSHA approved

respirators.[2]

To prevent inhalation of

airborne particles.

Standard Operating Procedure for Ralgro Handling
Objective: To provide a step-by-step protocol for the safe handling of Ralgro in a laboratory

setting.

Materials:
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Ralgro (zeranol)

Appropriate Personal Protective Equipment (see table above)

Chemical fume hood

Analytical balance and weighing paper

Spatula

Sealable, labeled waste container

Procedure:

Preparation:

Before handling, ensure the work area, specifically the chemical fume hood, is clean and

uncluttered.

Verify that a safety shower and eyewash station are accessible.

Don all required personal protective equipment as specified in the table above.

Handling:

All handling of Ralgro powder must be conducted within a certified chemical fume hood to

minimize dust generation and inhalation.[2]

Keep the container of Ralgro tightly closed when not in use.[1][2]

Use a spatula for transferring the powder to weighing paper on an analytical balance.

Avoid any actions that could create dust.

Post-Handling:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][2]

Clean all contaminated surfaces and equipment.
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Remove and dispose of disposable PPE in the designated waste container. Reusable PPE

should be cleaned according to institutional protocols.

Emergency Exposure Protocol
In the event of accidental exposure, follow these procedures immediately:

Inhalation: Move the affected individual to fresh air. Seek medical attention.[1]

Skin Contact: Immediately flush the affected area with soap and plenty of water.[1] Remove

contaminated clothing and shoes.[1]

Eye Contact: Rinse eyes thoroughly with water. If irritation develops and persists, seek

medical attention.[1]

Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]

Disposal Plan
All waste materials containing Ralgro must be treated as hazardous waste.

Solid Waste: All contaminated materials, including gloves, weighing paper, and disposable

lab coats, must be placed in a clearly labeled, sealed hazardous waste container.

Unused Product: Unused Ralgro implants should be surrendered to an approved retailer or

wholesaler for proper disposal.[5]

Container Disposal: Dispose of the Ralgro container and its contents at an approved waste

disposal plant.[1][2]

Implant Site: Do not salvage the implant site from any research animals for human or animal

food.[6][7][8][9]

Ralgro Handling and Disposal Workflow
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Ralgro.
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Start: Prepare for Ralgro Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, etc.)

Prepare Work Area
(Chemical Fume Hood)

Handle Ralgro
(Minimize Dust)

Post-Handling Procedures
(Clean Area, Wash Hands)

Accidental Exposure?

Follow Emergency Protocol
(Inhalation, Skin/Eye Contact, Ingestion)

Yes

Dispose of Hazardous Waste
(Contaminated PPE, Unused Product)

No

Seek Medical Attention

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. merck.com [merck.com]

2. merck.com [merck.com]

3. royalbrinkman.com [royalbrinkman.com]

4. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

5. pestgenie.com.au [pestgenie.com.au]

6. merck-animal-health-usa.com [merck-animal-health-usa.com]

7. RALGRO® (zeranol implants) IMPLANTS IN CARTRIDGES FOR BEEF CATTLE
[dailymed.nlm.nih.gov]

8. msd-animal-health.co.za [msd-animal-health.co.za]

9. merck-animal-health.ca [merck-animal-health.ca]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Ralgro (Zeranol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209543#personal-protective-equipment-for-
handling-ralgro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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